Cas no 1177-14-6 (DL-Syringaresinol)
DL-Syringaresinol structure
Product Name:DL-Syringaresinol
DL-Syringaresinol Chemical and Physical Properties
Names and Identifiers
-
- DL-Syringaresinol
- Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2,6-dimethoxy-,(1R,3aS,4R,6aS)-rel-
- 4,4'-(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbi s(2,6-dimethoxyphenol)
- (+/-)-syringaresinol
- (-)-syringaresinol
- (+)-(7S,7'S,8R,8'R)-4,4'-dihydroxy-3,3',5,5'-tetramethoxy-7,9':7',9-diepoxylignane
- (+)-lirioresinol B
- (+)-syringaresinol
- 4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2,6-dimethoxyphenyl]
- Lirioresinol B
- (±)-Syringaresinol
- Symplicosigenol
- FS-10194
- BCP19981
- (-)-Lirioresinol B;DL-Syringaresinol
- CS-0142910
- 4-[6-(4-hydroxy-3,5-dimethoxy-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxy-phenol
- CHEBI:49211
- 21453-71-4
- 4,4'-(Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxyphenol)
- Syringaresinol
- 4-[6-(4-hydroxy-3,5-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenol
- S(8-8)S
- BCP19980
- HY-N8307
- A893311
- BAA17714
- 1177-14-6
- 487-35-4
- Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2,6-dimethoxy-
- FT-0775764
- (+/-)-Syringaresinol;
- 4,4'-tetrahydro-1h,3h-furo[3,4-c]furan-1,4-diylbis(2,6-dimethoxyphenol)
- Lirioresinol A
- Q27121534
- AKOS032948292
- 3,3',5,5'-tetramethoxy-7,9':7',9-diepoxylignane-4,4'-diol
- 3,3,5,5-tetramethoxy-7,9,7,9-diepoxylignan-4,4-diol
- (+)-Episyringaresinol
- CHEMBL4469429
- Syringylresinol
- SCHEMBL120485
- bmse010057
- DA-52609
- DA-78139
- 1ST165457
- Syringaresinol487-35-4; 4-[6-(4-hydroxy-3,5-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenol; (+/-)-Syringaresinol
- 551-29-1
- DS-012209
- Phenol,4,4-[(1s,3ar,4s,6ar)-tetrahydro-1h,3h-furo[3,4-c]furan-1,4-diyl]bis[2,6-dimethoxy-
-
- Inchi: 1S/C22H26O8/c1-25-15-5-11(6-16(26-2)19(15)23)21-13-9-30-22(14(13)10-29-21)12-7-17(27-3)20(24)18(8-12)28-4/h5-8,13-14,21-24H,9-10H2,1-4H3
- InChI Key: KOWMJRJXZMEZLD-UHFFFAOYSA-N
- SMILES: O1CC2C(C3C=C(C(=C(C=3)OC)O)OC)OCC2C1C1C=C(C(=C(C=1)OC)O)OC
Computed Properties
- Exact Mass: 418.16300
- Monoisotopic Mass: 418.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.8A^2
- XLogP3: 2.2
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Melting Point: 210-211°C
- Boiling Point: 594.7±50.0 °C at 760 mmHg
- Flash Point: 313.5±30.1 °C
- Refractive Index: 1.578
- PSA: 95.84000
- LogP: 3.20740
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
DL-Syringaresinol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
DL-Syringaresinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCD-059-20 mg |
DL-Syringaresinol |
1177-14-6 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1594-1 mg |
DL-Syringaresinol |
1177-14-6 | 1mg |
¥2033.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D94840-5mg |
4,4'-(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbi s(2,6-dimethoxyphenol) |
1177-14-6 | ,HPLC≥98% | 5mg |
¥2378.0 | 2023-09-08 | |
| TargetMol Chemicals | TN1594-5 mg |
DL-Syringaresinol |
1177-14-6 | 98% | 5mg |
¥ 1,190 | 2023-07-11 | |
| TargetMol Chemicals | TN1594-1 mL * 10 mM (in DMSO) |
DL-Syringaresinol |
1177-14-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3980 | 2023-09-15 | |
| TargetMol Chemicals | TN1594-5mg |
DL-Syringaresinol |
1177-14-6 | 5mg |
¥ 3250 | 2024-07-20 | ||
| DC Chemicals | DCD-059-20mg |
DL-Syringaresinol |
1177-14-6 | >98%, Standard References Grade | 20mg |
$280.0 | 2023-09-15 | |
| 1PlusChem | 1P008YRB-5mg |
syringaresinol |
1177-14-6 | 5mg |
$306.00 | 2023-12-26 | ||
| Aaron | AR008YZN-5mg |
Syringaresinol |
1177-14-6 | 98% | 5mg |
$243.00 | 2025-02-11 | |
| A2B Chem LLC | AE17495-5mg |
DL-Syringaresinol |
1177-14-6 | 5mg |
$219.00 | 2024-04-20 |
DL-Syringaresinol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
- Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans
- Natural Products and Extracts Plant Extracts Plant based Peltostigma guatemalense
- Natural Products and Extracts Plant Extracts Plant based Leptadenia arborea
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- 487-39-8(Phillygenin)
- 526-06-7(Eudesmin)
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- 31008-18-1(Magnolin)
- 24192-64-1(1H,3H-Furo[3,4-c]furan,tetrahydro-1,4-bis(3,4,5-trimethoxyphenyl)-, (1R,3aR,4S,6aR)-)
- 528-63-2(Galgravin)
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